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Compound of Interest

Compound Name: Pep2m, myristoylated

Cat. No.: B1573920

Get Quote

Executive Summary
Pep2m (also known as G10 or Pep2-GluR2) is a synthetic interference peptide used to dissect

the molecular mechanisms of synaptic plasticity. It specifically targets the interaction between

the GluA2 (GluR2) subunit of AMPA receptors (AMPARs) and the N-ethylmaleimide-sensitive

factor (NSF).[1][2][3][4]

By mimicking the specific NSF-binding sequence on the GluA2 C-terminus, Pep2m acts as a

competitive inhibitor (decoy). Its primary function in neurons is to block the NSF-driven

stabilization and recycling of AMPA receptors, leading to a rapid "run-down" of synaptic

transmission and a reduction in surface receptor expression.
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Parameter Technical Detail

Sequence
KRMKVAKNAQ (Residues 844–853 of Rat

GluA2)

Target N-ethylmaleimide-sensitive factor (NSF)

Mechanism Competitive Inhibition (Decoy)

Primary Effect
Endocytosis/Internalization of GluA2-containing

AMPARs

Physiological Outcome Run-down of EPSCs; Occlusion of LTD

Molecular Mechanism of Action
The NSF-GluA2 Interaction
Under basal physiological conditions, the ATPase NSF binds to a specific 10-amino acid

sequence (KRMKVAKNAQ) on the intracellular C-terminal tail of the GluA2 subunit. This

interaction is critical for:

Disassembling SNARE complexes formed during receptor trafficking.

Stabilizing AMPARs at the postsynaptic membrane.

Facilitating the recycling of internalized receptors back to the synaptic surface.

Pep2m as a "Decoy" Inhibitor
When Pep2m is introduced into the neuron (e.g., via patch pipette), it saturates the NSF

binding sites. NSF binds to the soluble Pep2m peptide instead of the membrane-bound GluA2

subunits.

Consequence: The GluA2 subunits are deprived of NSF activity.

Result: Without NSF-mediated maintenance, GluA2-containing AMPARs undergo rapid

clathrin-mediated endocytosis and accumulate in intracellular compartments, failing to

recycle back to the synapse.
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Pathway Visualization
The following diagram illustrates the competitive inhibition mechanism.
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Figure 1: Mechanism of Pep2m-mediated inhibition of AMPA receptor recycling.[2][5][6][7]

Functional Effects in Neurons
Electrophysiological Effects (Run-down)
Infusion of Pep2m into CA1 pyramidal neurons or cultured hippocampal neurons causes a

progressive decline in AMPA receptor-mediated Excitatory Postsynaptic Currents (EPSCs).

Time Course: Effects typically onset within 10–15 minutes of whole-cell break-in.
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Magnitude: Can reduce synaptic transmission by 40–60% depending on the preparation.

Specificity: Does not affect NMDA receptor currents, confirming specificity for AMPAR

trafficking.

Occlusion of Long-Term Depression (LTD)
Pep2m is often used to test if a plasticity protocol (like LTD) depends on the NSF-GluA2

interaction.

Observation: If you infuse Pep2m, basal transmission runs down.[5] If you then apply an

LTD-inducing stimulus (e.g., Low-Frequency Stimulation), no further depression occurs.

Interpretation: Pep2m "occludes" LTD because the pool of receptors that would normally be

internalized during LTD has already been removed by the peptide's action.

Surface Expression
Immunocytochemical assays (e.g., surface biotinylation or antibody feeding) show that Pep2m

treatment significantly reduces the density of GluA2 on the neuronal surface, shifting the

distribution to intracellular endosomes.

Experimental Protocols & Best Practices
Peptide Selection and Controls
To ensure scientific integrity, every experiment using Pep2m must include a negative control

peptide.

Peptide Sequence Function Role

Pep2m KRMKVAKNAQ Binds NSF Active Inhibitor

Pep4c KRMKVAKSAQ Does not bind NSF
Negative Control

(GluA4-mimic)

Scrambled VRKKNMAKAQ Does not bind NSF

Negative Control

(Sequence

scrambled)
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Note: Pep4c is often used because GluA4 does not bind NSF.[8] The single N->S substitution

is sufficient to abolish NSF binding.

Intracellular Infusion Protocol (Patch Clamp)
This is the standard method for acute mechanistic studies.

Preparation: Dissolve Pep2m in the intracellular pipette solution to a final concentration of 1–

2 mM.

Baseline: Establish a stable whole-cell configuration. Monitor Series Resistance (

) strictly; changes in

can mimic run-down.

Recording: Measure EPSC amplitude every 10–15 seconds.

Analysis: Normalize EPSC amplitude to the first 1–2 minutes of recording (before the peptide

diffuses into the dendrites).

Validation: Compare the "run-down" slope against a control group using the Pep4c peptide.

Tat-Fused Peptide (Behavioral/Slice Incubation)
For experiments requiring cell permeability without patch clamping (e.g., behavioral tasks or

imaging).

Structure: Fuse the HIV-1 Tat transduction domain (YGRKKRRQRRR) to the N-terminus of

Pep2m.

Sequence:YGRKKRRQRRR-KRMKVAKNAQ.

Application: Bath apply at 1–5 µM for 30–60 minutes.

Washout: Tat-peptides can be washed out, allowing for reversibility tests.

Comparative Data Summary
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The following table summarizes the differential effects of Pep2m versus its controls, providing a

reference for expected experimental outcomes.

Feature Pep2m (Active) Pep4c / Control

NSF Binding Affinity
High (

nanomolar range)
Negligible / None

Basal EPSC Amplitude
Progressive Run-down (~50%

loss)
Stable

mEPSC Frequency Decreased Unchanged

mEPSC Amplitude
Unchanged (Quantal size

stable)
Unchanged

LTD Induction Blocked / Occluded Normal

GluA2 Surface Level Reduced Normal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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